3-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C20H24N4O2S/c1-3-24-19(26)18-17(14-6-4-5-7-15(14)21-18)22-20(24)27-12-16(25)23-10-8-13(2)9-11-23/h4-7,13,21H,3,8-12H2,1-2H3
• InChI Key: MGJCPKSVFDIGPI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCC(CC4)C
• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol

Description

Molecular Structure Analysis

The molecule contains a total of 52 bonds, including 28 non-H bonds, 12 multiple bonds, 5 rotatable bonds, 2 double bonds, and 10 aromatic bonds. It also features 1 five-membered ring, 3 six-membered rings, and 2 nine-membered rings. The molecule contains 1 tertiary amide (aromatic) and 1 tertiary amine (aliphatic).

Scientific Research Applications

Antimitotic Agents

Compounds related to 3-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one have demonstrated antitumor activity in mice. Notably, these compounds are precursors of ethyl pyrido[3,4-b]pyrazin-7-ylcarbamates, known for their potent antimitotic properties. Alterations in the pyridine and pyrazine rings of these compounds significantly affect their cytotoxicity and ability to inhibit mitosis in cancer cells (Temple et al., 1992).

Antiallergic Agents

Studies have shown that N-(pyridin-4-yl)-(indol-3-yl)alkylamides, closely related to the structure , can be highly effective as antiallergic agents. These compounds have been synthesized through various chemical processes and tested for their efficacy in inhibiting allergic reactions, showcasing potential in this field (Menciu et al., 1999).

Antibacterial Agents

Research has indicated that compounds containing a sulfonamido moiety, which is structurally similar to the compound , exhibit notable antibacterial properties. This has led to the development of various heterocyclic compounds as potential antibacterial agents (Azab et al., 2013).

Anticancer Activity

The synthesis of new sulfanyl pyrimidin-4(3H)-one derivatives, which are structurally related, has shown promise in the field of cancer research. These compounds have been evaluated for their cytotoxic activity, offering insights into potential applications in cancer treatment (Stolarczyk et al., 2018).

Future Directions

Given the biological potential of similar nitrogen-containing heterocyclic compounds, this compound could be a subject of future research in medicinal chemistry. Its complex structure offers numerous possibilities for chemical modification, which could lead to the discovery of new drugs with improved pharmacological properties.